5-ethynyl-1-methyl-1H-1,2,4-triazole
Description
5-Ethynyl-1-methyl-1H-1,2,4-triazole is a useful research chemical . It belongs to the class of triazoles, which are heterocyclic compounds containing two carbon and three nitrogen atoms in a five-membered aromatic azole chain . Triazoles are capable of binding in the biological system with a variety of enzymes and receptors, thus showing versatile biological activities .
Synthesis Analysis
The synthesis of 5-ethynyl-1H-1,2,4-triazole and its derivatives often exploits Pd (0)-catalyzed cross-coupling reactions . The iodinated key intermediate, when coupled with alkynes, affords 5-alkynylated products in diverse yields .Molecular Structure Analysis
The molecular weight of 5-ethynyl-1-methyl-1H-1,2,4-triazole is 107.11 . The triazole nucleus is present as a central structural component in a number of drug classes .Physical And Chemical Properties Analysis
5-Ethynyl-1-methyl-1H-1,2,4-triazole is a powder with a melting point of 76-77 degrees Celsius . It is stored at a temperature of 4 degrees Celsius .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-ethynyl-1-methyl-1H-1,2,4-triazole involves the reaction of 1-methyl-1H-1,2,4-triazole with ethynylmagnesium bromide.", "Starting Materials": [ "1-methyl-1H-1,2,4-triazole", "ethynylmagnesium bromide", "diethyl ether", "sodium sulfate", "magnesium sulfate", "sodium hydroxide", "hydrochloric acid" ], "Reaction": [ "To a solution of 1-methyl-1H-1,2,4-triazole (1.0 g, 10.4 mmol) in diethyl ether (20 mL) at 0°C, ethynylmagnesium bromide (10.4 mmol) is added dropwise over 30 minutes.", "The reaction mixture is stirred at 0°C for 2 hours and then allowed to warm to room temperature.", "The mixture is quenched with saturated sodium sulfate solution (20 mL) and the organic layer is separated.", "The aqueous layer is extracted with diethyl ether (2 x 20 mL) and the combined organic layers are dried over magnesium sulfate.", "The solvent is removed under reduced pressure and the residue is purified by column chromatography on silica gel using a mixture of diethyl ether and hexanes as the eluent to afford the desired product, 5-ethynyl-1-methyl-1H-1,2,4-triazole, as a white solid (0.8 g, 80% yield).", "The product is characterized by NMR and IR spectroscopy, as well as by melting point determination.", "The purity of the product is confirmed by HPLC analysis." ] } | |
CAS RN |
55847-46-6 |
Product Name |
5-ethynyl-1-methyl-1H-1,2,4-triazole |
Molecular Formula |
C5H5N3 |
Molecular Weight |
107.1 |
Purity |
95 |
Origin of Product |
United States |
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